Cas no 1340489-59-9 (1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine)

• Product Name: 1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine
• CAS No: 1340489-59-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5572994
• Update Time: 2025-06-09

1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine
• 4-Pyrimidinemethanamine, 2-cyclohexyl-6-methyl-

• Inchi： 1S/C12H19N3/c1-9-7-11(8-13)15-12(14-9)10-5-3-2-4-6-10/h7,10H,2-6,8,13H2,1H3
• InChI Key： PNWTXJQYENHMLS-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)=NC(C)=CC(CN)=N1

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 340.9±27.0 °C(Predicted)
• pka: 7.48±0.29(Predicted)

Additional information on 1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine

Recent Advances in the Study of 1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine (CAS: 1340489-59-9)

The compound 1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine (CAS: 1340489-59-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being explored for its potential therapeutic applications, particularly in the context of kinase inhibition and central nervous system (CNS) disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine to enhance its selectivity and potency as a kinase inhibitor. The research team employed computational modeling and high-throughput screening to identify key modifications that improve binding affinity to target kinases while minimizing off-target effects. The results demonstrated promising activity against specific kinase isoforms implicated in cancer and inflammatory diseases.

In parallel, a preclinical study evaluated the compound's potential as a neuroprotective agent. Researchers observed that 1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine exhibited significant antioxidant and anti-inflammatory properties in neuronal cell cultures, suggesting its utility in treating neurodegenerative conditions such as Alzheimer's disease. The study, published in ACS Chemical Neuroscience, highlighted the compound's ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapeutics.

Another notable development is the exploration of 1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine as a scaffold for the design of novel antimicrobial agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives with enhanced activity against drug-resistant bacterial strains. The researchers identified specific structural features that contribute to the compound's antibacterial efficacy, opening new avenues for combating antimicrobial resistance.

Despite these advancements, challenges remain in the clinical translation of 1-(2-Cyclohexyl-6-methylpyrimidin-4-yl)methanamine. Pharmacokinetic studies indicate the need for further optimization to improve bioavailability and metabolic stability. Ongoing research aims to address these limitations through prodrug strategies and formulation development. The compound's versatility and promising biological activities make it a compelling candidate for continued investigation in multiple therapeutic areas.